Cas no 929284-27-5 (2-methoxy-3,3'-bipyridine)

• Product Name: 2-methoxy-3,3'-bipyridine
• CAS No: 929284-27-5
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1979354
• PubChem ID: 16107120
• Update Time: 2025-07-20

2-methoxy-3,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3,3'-bipyridine
• 3,3'-bipyridine, 2-methoxy-
• LogP
• 2-methoxy-3-pyridin-3-ylpyridine
• 929284-27-5
• AB66000

• Inchi： 1S/C11H10N2O/c1-14-11-10(5-3-7-13-11)9-4-2-6-12-8-9/h2-8H,1H3
• InChI Key： WYEBJWCMHMANBQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-methoxy-3,3'-bipyridine

Introduction to 2-methoxy-3,3'-bipyridine (CAS No. 929284-27-5)

2-methoxy-3,3'-bipyridine, with the chemical identifier CAS No. 929284-27-5, is a significant compound in the field of coordination chemistry and pharmaceutical research. This bipyridine derivative has garnered attention due to its versatile applications in catalysis, material science, and medicinal chemistry. The presence of a methoxy group at the 2-position and the bipyridine core structure endows it with unique electronic and steric properties, making it a valuable building block for various synthetic transformations.

The bipyridine scaffold is well-known for its ability to form stable complexes with transition metals, which has been extensively explored in the development of homogeneous catalysts for organic transformations. Among these, 2-methoxy-3,3'-bipyridine has shown promise in facilitating cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, due to its enhanced ligand efficiency compared to its unsubstituted counterpart. Recent studies have highlighted its role in improving the selectivity and yield of these reactions, thereby contributing to more efficient synthetic protocols.

In addition to its catalytic applications, 2-methoxy-3,3'-bipyridine has been investigated for its potential in medicinal chemistry. The methoxy group introduces additional functionality that can be exploited for modulating the binding affinity and selectivity of metal-based therapeutic agents. For instance, complexes of this ligand with ruthenium or iridium have been studied for their anticancer properties. The methoxy substituent helps in fine-tuning the redox potential of the metal center, which is crucial for designing effective chemotherapeutic agents that can selectively target cancer cells without harming healthy tissues.

Recent advancements in computational chemistry have further elucidated the structural and electronic properties of 2-methoxy-3,3'-bipyridine. Molecular modeling studies have revealed that the methoxy group exerts a significant influence on the ligand's geometry and binding interactions. This insight has been instrumental in designing novel derivatives with enhanced properties for specific applications. For example, modifications at the methoxy position have led to ligands with improved water solubility, making them more suitable for biological studies.

The compound's utility extends to material science as well. 2-methoxy-3,3'-bipyridine has been employed in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). Its ability to form stable coordination complexes with metal centers allows for the creation of materials with tailored optoelectronic properties. Researchers have demonstrated that incorporating this ligand into polymer matrices can enhance charge transport properties, which is critical for improving the performance of next-generation electronic devices.

From a synthetic perspective, CAS No. 929284-27-5 serves as a versatile intermediate in organic synthesis. The bipyridine core provides multiple sites for functionalization, enabling chemists to tailor the molecule for specific purposes. For instance, palladium-catalyzed cross-coupling reactions at the pyridine rings allow for the introduction of aryl or vinyl groups, expanding the range of possible derivatives. This flexibility has been leveraged in constructing complex molecules for both academic research and industrial applications.

The pharmaceutical industry has also recognized the potential of 2-methoxy-3,3'-bipyridine as a key intermediate in drug discovery. Its structural motif is reminiscent of natural products that exhibit biological activity, prompting investigations into its derivatives as potential therapeutic agents. Initial studies have shown promising results in targeting enzymes involved in inflammatory pathways and neurodegenerative diseases. The methoxy group plays a crucial role in modulating these interactions by influencing both hydrophobicity and electronic distribution.

In conclusion, 2-methoxy-3,3'-bipyridine (CAS No. 929284-27-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in catalysis, medicinal chemistry, and material science. As research continues to uncover new functionalities and applications of this compound, it is expected to remain at the forefront of scientific innovation.